![molecular formula C19H30N2O3S B5542002 1-(ethylsulfonyl)-N-[2-methyl-1-(2-methylphenyl)propyl]-3-piperidinecarboxamide](/img/structure/B5542002.png)
1-(ethylsulfonyl)-N-[2-methyl-1-(2-methylphenyl)propyl]-3-piperidinecarboxamide
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Description
1-(ethylsulfonyl)-N-[2-methyl-1-(2-methylphenyl)propyl]-3-piperidinecarboxamide, also known as EPPC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Application in Li-ion Batteries : A derivative of piperidine, specifically 1-Ethyl-1-methyl piperidinium bis(trifluoromethanesulfonyl)imide, has been found useful as a co-solvent in lithium-ion batteries. Its good miscibility with carbonate solvents enhances conductivity and improves battery performance (Kim, Cho, & Shin, 2013).
Anticancer Agents : Certain piperidine derivatives, like ethyl 1-[(4-methylphenyl)sulfonyl]-4-piperidinecarboxylate, have shown promise as anticancer agents. These compounds have demonstrated strong inhibitory effects in laboratory settings, suggesting potential therapeutic applications (Rehman et al., 2018).
Anti-Acetylcholinesterase Activity : Piperidine derivatives have been synthesized for their anti-acetylcholinesterase activity, which could have implications in treating conditions like Alzheimer's disease. Compounds like 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives have shown high potency in inhibiting acetylcholinesterase (Sugimoto et al., 1990).
Enantiomeric Separation in Pharmaceuticals : Piperidine-based compounds have been used in enantiomeric separation processes for pharmaceuticals, highlighting their utility in drug development and quality control (Zhou et al., 1997).
Drug Metabolism Studies : Sulfonamide piperidine derivatives have been utilized in drug metabolism studies. These studies are crucial for understanding how drugs are processed in the body and for the development of safer and more effective pharmaceuticals (Zmijewski et al., 2006).
Properties
IUPAC Name |
1-ethylsulfonyl-N-[2-methyl-1-(2-methylphenyl)propyl]piperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H30N2O3S/c1-5-25(23,24)21-12-8-10-16(13-21)19(22)20-18(14(2)3)17-11-7-6-9-15(17)4/h6-7,9,11,14,16,18H,5,8,10,12-13H2,1-4H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XOXQCJPPUIFYGJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)N1CCCC(C1)C(=O)NC(C2=CC=CC=C2C)C(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H30N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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